Cas no 2060037-57-0 (2-(4-aminopiperidin-1-yl)benzonitrile hydrochloride)

• Product Name: 2-(4-aminopiperidin-1-yl)benzonitrile hydrochloride
• CAS No: 2060037-57-0
• MF: C₁₂H₁₆ClN₃
• MW: 237.728541374207
• MDL: MFCD16619441
• CID: 4635557
• PubChem ID: 134690846
• Update Time: 2025-06-08

2-(4-aminopiperidin-1-yl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminopiperidin-1-yl)benzonitrile hydrochloride

• MDL： MFCD16619441
• Inchi： 1S/C12H15N3.ClH/c13-9-10-3-1-2-4-12(10)15-7-5-11(14)6-8-15;/h1-4,11H,5-8,14H2;1H
• InChI Key： OCGFPFFLHQBYOX-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1N1CCC(N)CC1)#N.Cl

Additional information on 2-(4-aminopiperidin-1-yl)benzonitrile hydrochloride

Introduction to 2-(4-aminopiperidin-1-yl)benzonitrile hydrochloride (CAS No. 2060037-57-0)

2-(4-aminopiperidin-1-yl)benzonitrile hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2060037-57-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzonitrile derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of an amino-piperidine moiety in its structure enhances its pharmacological relevance, making it a valuable scaffold for drug discovery and development.

The chemical structure of 2-(4-aminopiperidin-1-yl)benzonitrile hydrochloride consists of a benzene ring substituted with a nitrile group at the 2-position and an amino-piperidine group at the 4-position. The hydrochloride salt form improves its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. This compound has been extensively studied for its potential role in modulating biological pathways associated with neurological disorders, inflammation, and cancer.

Recent advancements in medicinal chemistry have highlighted the importance of benzonitrile derivatives in the development of novel therapeutic agents. The unique structural features of 2-(4-aminopiperidin-1-yl)benzonitrile hydrochloride make it a promising candidate for further investigation. Studies have demonstrated that this compound exhibits inhibitory activity against several enzymes and receptors involved in disease progression. For instance, preliminary research suggests that it may interfere with the activity of kinases and other targets relevant to oncology.

The amino-piperidine moiety is particularly noteworthy, as it is a common pharmacophore in drugs targeting central nervous system (CNS) disorders. Its ability to cross the blood-brain barrier makes it an attractive candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the nitrile group contributes to the compound's bioactivity by participating in hydrogen bonding interactions with biological targets, enhancing binding affinity.

In vitro studies have shown that 2-(4-aminopiperidin-1-yl)benzonitrile hydrochloride possesses significant anti-inflammatory properties. It has been observed to suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings are particularly intriguing given the rising prevalence of chronic inflammatory diseases worldwide. The compound's mechanism of action likely involves modulation of signaling pathways that regulate inflammation, providing a potential therapeutic strategy for conditions like rheumatoid arthritis and inflammatory bowel disease.

Moreover, research has explored the potential applications of 2-(4-aminopiperidin-1-yl)benzonitrile hydrochloride in oncology. Preclinical studies indicate that it may exhibit cytotoxic effects against certain cancer cell lines by inhibiting key enzymes involved in cell proliferation and survival. The compound's ability to disrupt microtubule formation and interfere with DNA replication has been particularly noted in breast and prostate cancer models. These findings underscore its potential as an anti-cancer agent, although further research is necessary to fully elucidate its efficacy and safety profile.

The synthesis of 2-(4-aminopiperidin-1-yl)benzonitrile hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors such as 4-amino-piperidine and benzonitrile derivatives. The introduction of the nitrile group at the benzene ring is achieved through cyanation reactions, while coupling with the amino-piperidine moiety is facilitated by reductive amination or nucleophilic substitution techniques. The final step involves salt formation with hydrochloric acid to enhance stability and solubility.

Quality control and analytical characterization are crucial aspects of working with 2-(4-aminopiperidin-1-yl)benzonitrile hydrochloride. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to confirm purity and structural integrity. These analytical methods ensure that the compound meets stringent pharmaceutical standards before being used in preclinical or clinical studies.

The growing interest in 2-(4-aminopiperidin-1-yl)benzonitrile hydrochloride underscores its potential as a lead compound for drug development. Ongoing research aims to optimize its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved pharmacological profiles.

In conclusion, 2-(4-aminopiperidin-1-yl)benzonitrile hydrochloride (CAS No. 2060037-57-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration in drug discovery. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.